Cas no 64794-45-2 (Ethanone, 1-(2,5-dihydroxy-3,4,6-trimethylphenyl)-)

Ethanone, 1-(2,5-dihydroxy-3,4,6-trimethylphenyl)- structure
64794-45-2 structure
Product Name:Ethanone, 1-(2,5-dihydroxy-3,4,6-trimethylphenyl)-
CAS No:64794-45-2
MF:C11H14O3
MW:194.227063655853
CID:415588
PubChem ID:10867205
Update Time:2025-04-19

Ethanone, 1-(2,5-dihydroxy-3,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2,5-dihydroxy-3,4,6-trimethylphenyl)-
    • 1-(2,5-dihydroxy-3,4,6-trimethylphenyl)ethanone
    • DTXSID20446406
    • SCHEMBL5838924
    • Q63391577
    • 64794-45-2
    • acetyl-trimethylhydroquinone
    • 3-Acetyl-2,5,6-trimethylhydroquinone
    • ADMGWHTWSYEIOQ-UHFFFAOYSA-N
    • Inchi: 1S/C11H14O3/c1-5-6(2)11(14)9(8(4)12)7(3)10(5)13/h13-14H,1-4H3
    • InChI Key: ADMGWHTWSYEIOQ-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C(C(C)=O)=C(C(C)=C1C)O

Computed Properties

  • Exact Mass: 194.09432
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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